Cas no 1248812-35-2 (1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide)

• Product Name: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide
• CAS No: 1248812-35-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5282450
• PubChem ID: 115001132
• Update Time: 2025-11-01

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1248812-35-2
• EN300-679722
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide

• Inchi： 1S/C10H13NO4S/c1-7(16(11,12)13)8-2-3-9-10(6-8)15-5-4-14-9/h2-3,6-7H,4-5H2,1H3,(H2,11,12,13)
• InChI Key： QNNKELBSQFEQLZ-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC2=C(C=1)OCCO2)(N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87Ų

Additional information on 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide

Comprehensive Overview of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide (CAS No. 1248812-35-2)

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide (CAS No. 1248812-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its dihydrobenzodioxin core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its unique molecular structure, which combines a benzodioxin moiety with a sulfonamide functional group, offering versatile reactivity and binding properties.

The compound's CAS No. 1248812-35-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide, reflects its intricate architecture, which includes a six-membered benzodioxin ring fused to an ethane-sulfonamide chain. This structural complexity makes it a valuable intermediate in synthesizing novel therapeutic agents, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in developing small-molecule inhibitors and biochemical probes. The 1,4-benzodioxin scaffold, in particular, is known for its stability and bioavailability, making it a preferred choice for medicinal chemists. Users frequently search for terms like "benzodioxin sulfonamide uses" or "CAS 1248812-35-2 applications," highlighting the growing interest in this compound's pharmacological potential.

From a synthetic perspective, 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide can be prepared through multi-step organic reactions, including sulfonylation and cyclization processes. Its purity and yield are critical factors for researchers, as impurities may affect downstream biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for high-throughput screening and structure-activity relationship (SAR) studies.

The compound's relevance extends to drug repurposing and precision medicine, two trending topics in biomedical research. Its sulfonamide group is a key pharmacophore in many FDA-approved drugs, underscoring its importance in modern therapeutics. Additionally, its benzodioxin backbone aligns with current efforts to design eco-friendly and sustainable pharmaceuticals, addressing environmental concerns in drug manufacturing.

In summary, 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethane-1-sulfonamide (CAS No. 1248812-35-2) represents a promising candidate for advancing drug discovery. Its dual functionality—combining a benzodioxin core with a sulfonamide side chain—offers broad applicability in targeting diverse biological pathways. As research continues to explore its mechanisms and derivatives, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.